Anthracenes
Anthracenes are a class of polycyclic aromatic hydrocarbons (PAHs) derived from coal tar and natural gas processing. Structurally, anthracene consists of three fused benzene rings, making it the simplest and smallest member of this family. Due to its unique molecular structure, anthracene exhibits interesting optical properties, including strong fluorescence in both solid and solution states under ultraviolet light. This characteristic makes it useful for various applications such as organic semiconductors, photovoltaic materials, and fluorescent labels in biochemistry.
In the chemical industry, anthracenes are used to produce dyes, pigments, and certain pharmaceuticals. Their ability to accept electrons from other molecules also allows them to be utilized in organic electroluminescent devices (OLEDs). Furthermore, due to their aromatic nature, anthracene derivatives can serve as building blocks for synthesizing complex organic compounds with specific functionalities.
Overall, the versatile structural properties of anthracenes contribute to their wide-ranging applications across multiple fields.
| Structure | Chemical Name | CAS | MF |
|---|---|---|---|
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2(3H)-Anthracenone, 4,4a,5,6,7,8,10,10a-octahydro- | 51088-95-0 | C14H18O |
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9-Anthracenecarboxaldehyde, 10-methoxy- | 63934-06-5 | C16H12O2 |
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1,10-Anthracenedione, 3,9-dihydroxy- | 645390-56-3 | C14H8O4 |
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9,10-Anthracenediol, 9,10-dihydro- | 58343-58-1 | C14H12O2 |
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9,10-Bis(bromomethyl)anthracene | 34373-96-1 | C16H12Br2 |
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9,10-Anthracenediyl-bis(methylene)dimalonic acid | 307554-62-7 | C22H18O8 |
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9,10-Anthracenedione,9-hydrazone | 3166-13-0 | C14H10N2O |
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Harunganin | 3736-60-5 | C30H36O4 |
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Aminylium, 2-anthracenyl- | 70902-55-5 | C14H12N |
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Anthracene, 9-(2-fluoroethyl)-10-methyl- | 89889-44-1 | C17H15F |
Related Literature
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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